Cas no 583887-50-7 (Pentanenitrile, 2-acetyl-2-methyl-4-oxo-)

• Product Name: Pentanenitrile, 2-acetyl-2-methyl-4-oxo-
• CAS No: 583887-50-7
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 342240
• PubChem ID: 71443627
• Update Time: 2025-04-19

Pentanenitrile, 2-acetyl-2-methyl-4-oxo- Chemical and Physical Properties

Names and Identifiers

• Pentanenitrile, 2-acetyl-2-methyl-4-oxo-
• 2-acetyl-2-methyl-4-oxopentanenitrile
• DTXSID20852442
• 583887-50-7

• Inchi： 1S/C8H11NO2/c1-6(10)4-8(3,5-9)7(2)11/h4H2,1-3H3
• InChI Key： FZYHPTDHKMSVQM-UHFFFAOYSA-N
• SMILES： O=C(C)C(C#N)(C)CC(C)=O

Computed Properties

• Exact Mass: 153.07903
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 57.9Ų

Experimental Properties

• PSA: 57.93